molecular formula C11H14N2O4 B8602312 1-Tert-butyl-3-methyl-2,4-dinitrobenzene

1-Tert-butyl-3-methyl-2,4-dinitrobenzene

Cat. No.: B8602312
M. Wt: 238.24 g/mol
InChI Key: FKGAMHZFRUTLGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Tert-butyl-3-methyl-2,4-dinitrobenzene is a substituted aromatic compound featuring a tert-butyl group at position 1, a methyl group at position 3, and nitro groups at positions 2 and 3. The tert-butyl group is a bulky, electron-donating substituent, while the nitro groups are strongly electron-withdrawing. This combination of substituents confers unique steric and electronic properties, distinguishing it from simpler dinitrobenzene derivatives such as 1-chloro-2,4-dinitrobenzene (CDNB) or 1-fluoro-2,4-dinitrobenzene (FDNB).

Properties

Molecular Formula

C11H14N2O4

Molecular Weight

238.24 g/mol

IUPAC Name

1-tert-butyl-3-methyl-2,4-dinitrobenzene

InChI

InChI=1S/C11H14N2O4/c1-7-9(12(14)15)6-5-8(11(2,3)4)10(7)13(16)17/h5-6H,1-4H3

InChI Key

FKGAMHZFRUTLGE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Properties

Compound Substituents (Positions) Key Features
1-Tert-butyl-3-methyl-2,4-dinitrobenzene 1: tert-butyl; 3: methyl; 2,4: nitro Bulky tert-butyl group increases steric hindrance; methyl enhances hydrophobicity.
1-Chloro-2,4-dinitrobenzene (CDNB) 1: Cl; 2,4: nitro Smaller substituent (Cl) allows enzyme binding; reactive in nucleophilic substitutions.
1-Fluoro-2,4-dinitrobenzene (FDNB) 1: F; 2,4: nitro Fluorine’s electronegativity enhances reactivity in derivatization (e.g., Sanger sequencing).
1-Bromo-2,4-dinitrobenzene 1: Br; 2,4: nitro Bromine’s larger atomic radius slows reaction kinetics compared to Cl/F analogs.

Key Differences :

  • Steric Effects : The tert-butyl group in the target compound creates significant steric hindrance, limiting its suitability for enzyme-catalyzed reactions (e.g., glutathione S-transferase assays) compared to smaller halogenated analogs like CDNB .
  • Electronic Effects : Nitro groups at positions 2 and 4 are electron-withdrawing, but the tert-butyl group’s electron-donating nature may partially counteract this effect, altering reactivity in electrophilic substitution or redox reactions.
Enzyme Interactions
  • CDNB : Widely used as a substrate for glutathione S-transferases (GSTs) due to its reactivity with glutathione (GSH). The small Cl substituent allows efficient binding to GST active sites, with kinetic parameters (e.g., kcat/Km) well-characterized .
  • FDNB: Primarily employed in protein sequencing (Sanger reagent) due to fluorine’s reactivity with amino groups .
  • 1-Tert-butyl-3-methyl-2,4-dinitrobenzene : The bulky tert-butyl group likely reduces affinity for GSTs compared to CDNB. For example, studies on GST isoenzymes show that steric bulk decreases catalytic efficiency .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.